Cas no 1315605-26-5 (4-Bromo-2,7-dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 4-Bromo-2,7-dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 1315605-26-5
• MF: C₂₆H₂₉BrN₂O₄
• MW: 513.423466444016
• CID: 1090167
• PubChem ID: 71721487
• Update Time: 2025-04-20

4-Bromo-2,7-dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,7-dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• N,N'-di(n-hexyl)-2-bromonaphthalene-1,4,5,8-bis(dicarboximide)
• SCHEMBL15074858
• 4-BroMo-2,7-dihexylbenzo[lMn][3,8]phenanthroline-1,3,6,8-tetraone
• 2-bromo-6,13-dihexyl-6,13-diazatetracyclo[6.6.2.04,16.011,15]hexadeca-1,3,8(16),9,11(15)-pentaene-5,7,12,14-tetrone
• DTXSID90857045
• 1315605-26-5
• 4-Bromo-2,7-dihexylbenzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone

• Inchi： 1S/C26H29BrN2O4/c1-3-5-7-9-13-28-23(30)16-11-12-17-21-20(16)18(25(28)32)15-19(27)22(21)26(33)29(24(17)31)14-10-8-6-4-2/h11-12,15H,3-10,13-14H2,1-2H3
• InChI Key： UZYKLXISGJDWHX-UHFFFAOYSA-N
• SMILES： BrC1C=C2C(N(C(C3C=CC4C(N(C(C=1C=4C2=3)=O)CCCCCC)=O)=O)CCCCCC)=O

Computed Properties

• Exact Mass: 512.13100
• Monoisotopic Mass: 512.13107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 78.14000
• LogP: 4.98870